Cas no 79510-92-2 (Benzoyl chloride, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-)

• Product Name: Benzoyl chloride, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-
• CAS No: 79510-92-2
• MF: C₁₄H₇Cl₂F₃O₂
• MW: 335.105392694473
• CID: 532729
• PubChem ID: 12063278
• Update Time: 2025-04-19

Benzoyl chloride, 3-[2-chloro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-
• 3-[2-chloro-4-(trifluoromethyl)phenoxy]benzoyl chloride
• 79510-92-2
• XELWJUBZIUJVHU-UHFFFAOYSA-N
• AGN-PC-0NHNX8
• DTXSID70476738
• SCHEMBL8015966

• Inchi： 1S/C14H7Cl2F3O2/c15-11-7-9(14(17,18)19)4-5-12(11)21-10-3-1-2-8(6-10)13(16)20/h1-7H
• InChI Key： XELWJUBZIUJVHU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC=C(C(=O)Cl)C=1

Computed Properties

• Exact Mass: 333.9775193g/mol
• Monoisotopic Mass: 333.9775193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3Ų